2-(2',4-dichloro-[1,1'-biphenyl]-2-yl)-1H-benzo[d]imidazole

• Molecular Formula: C19H12Cl2N2
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 2-[5-chloro-2-(2-chlorophenyl)phenyl]-1H-benzimidazole
• InChI: InChI=1S/C19H12Cl2N2/c20-12-9-10-13(14-5-1-2-6-16(14)21)15(11-12)19-22-17-7-3-4-8-18(17)23-19/h1-11H,(H,22,23)
• InChI Key: CRMMPHDKCJRIHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=C2)Cl)C3=NC4=CC=CC=C4N3)Cl

Description

2-(2',4-Dichloro-[1,1'-biphenyl]-2-yl)-1H-benzo[d]imidazole is a halogenated benzimidazole derivative featuring a biphenyl scaffold substituted with chlorine atoms at the 2' and 4 positions. Benzimidazoles are heterocyclic compounds with a fused benzene and imidazole ring, widely recognized for their pharmacological versatility, including anticancer, antimicrobial, and anti-inflammatory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2’,4-dichloro-[1,1’-biphenyl]-2-yl)-1H-benzo[d]imidazole typically involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-used method for forming carbon-carbon bonds between two organic groups. The process involves the use of palladium as a catalyst and boron reagents under mild and functional group-tolerant conditions . The reaction conditions are generally mild, making it an efficient method for synthesizing complex organic compounds.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing automated systems to ensure consistency and efficiency. The use of microwave-assisted synthesis has also been explored to enhance reaction rates and yields .

Chemical Reactions Analysis

Types of Reactions

2-(2’,4-dichloro-[1,1’-biphenyl]-2-yl)-1H-benzo[d]imidazole can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like nitric acid.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like N-chlorosuccinimide (NCS) or iodine.

Common Reagents and Conditions

Common reagents used in these reactions include nitric acid for oxidation, palladium catalysts for coupling reactions, and various halogenating agents for substitution reactions. The conditions often involve moderate temperatures and the use of solvents like acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield dicyano imidazole derivatives, while substitution reactions can produce various halogenated biphenyl compounds .

Scientific Research Applications

2-(2’,4-dichloro-[1,1’-biphenyl]-2-yl)-1H-benzo[d]imidazole has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying molecular interactions and biological pathways.

Industry: The compound can be used in the development of new materials with specialized properties

Mechanism of Action

The mechanism by which 2-(2’,4-dichloro-[1,1’-biphenyl]-2-yl)-1H-benzo[d]imidazole exerts its effects involves interactions with specific molecular targets. The imidazole ring can interact with various enzymes and receptors, influencing biological pathways. The biphenyl structure allows for hydrophobic interactions, which can affect the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Key Observations :

• Halogenation: The 2',4-dichloro substitution in the target compound likely increases its electron-withdrawing character and membrane permeability compared to non-halogenated analogs like 3q .
• Polar Groups : Hydroxyl substituents (e.g., 3,4-dihydroxy-phenyl) enhance water solubility but may reduce bioavailability due to increased polarity .
• Heteroaromatic Moieties : Thiophene or pyridine substitutions (e.g., 3o, 3p) introduce π-π stacking capabilities, useful in supramolecular or catalytic applications .

Anticancer Potential

• The target compound’s biphenyl and chloro substituents are structurally analogous to 1-(2-(methylsulfonyl)pyrimidin-4-yl)-1H-benzo[d]imidazole (4), which demonstrated anticancer activity via kinase inhibition .

Anti-Inflammatory and Bone-Protective Effects

• 2-([1,1'-Biphenyl]-4-yl)-1-(2-(piperidine-1-yl)ethyl)-1H-benzo[d]imidazole () suppressed osteoclastogenesis, suggesting that biphenyl benzimidazoles may target bone resorption pathways. The dichloro substitution in the target compound could enhance this activity through improved receptor binding .

Photochemical Reactivity

• 2-([1,1'-Biphenyl]-2-yl)-1H-benzo[d]imidazole derivatives undergo intramolecular C–N coupling under UV irradiation (350 nm) to form phenanthridine-fused benzimidazoles. The dichloro substituents in the target compound may alter reaction kinetics or regioselectivity due to steric effects .